Cas no 58095-12-8 (4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride)

• Product Name: 4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride
• CAS No: 58095-12-8
• MF: C₈H₁₂ClNS
• MW: 189.70557975769
• CID: 5707623
• PubChem ID: 21318680
• Update Time: 2025-06-22

4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydrobenzo[b]thiophen-7-amine hydrochloride
• GWSPWHWPJYPJBK-UHFFFAOYSA-N
• 4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride
• SCHEMBL11539056
• EN300-1067107
• 4,5,6,7-Tetrahydro-1-benzothiophen-7-aminehydrochloride
• 58095-12-8
• Benzo[b]thiophen-7-amine, 4,5,6,7-tetrahydro-, hydrochloride (1:1)

• Inchi： 1S/C8H11NS.ClH/c9-7-3-1-2-6-4-5-10-8(6)7;/h4-5,7H,1-3,9H2;1H
• InChI Key： GWSPWHWPJYPJBK-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC2=C1C(CCC2)N

Computed Properties

• Exact Mass: 189.0378983g/mol
• Monoisotopic Mass: 189.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride

Introduction to 4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride (CAS No. 58095-12-8)

4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 58095-12-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the benzothiophene class, which has garnered considerable attention due to its diverse pharmacological properties. The benzothiophene scaffold is a key structural motif in many bioactive molecules, making it a valuable scaffold for drug discovery and development.

The chemical structure of 4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride consists of a fused ring system comprising a benzene ring and a thiophene ring, with an amine group at the 7-position and a tetrahydropyran ring attached. This unique structural configuration contributes to its distinct pharmacological profile. The presence of the amine group not only influences its solubility and interaction with biological targets but also opens up possibilities for further chemical modifications to enhance its therapeutic potential.

In recent years, there has been growing interest in benzothiophene derivatives due to their potential applications in treating various diseases. Studies have highlighted the role of benzothiophenes in modulating biological pathways associated with neurological disorders, cardiovascular diseases, and cancer. The amine-substituted benzothiophenes, such as 4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride, have shown promise in preclinical studies as scaffolds for developing novel therapeutic agents.

One of the most compelling aspects of 4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride is its ability to interact with specific biological targets. The amine group at the 7-position allows for hydrogen bonding interactions with nucleophilic centers on proteins and enzymes. This interaction can be exploited to develop molecules that exhibit high selectivity and potency. Furthermore, the tetrahydropyran ring enhances lipophilicity, which is crucial for membrane permeability and oral bioavailability.

Recent research has demonstrated the potential of 4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride in the development of drugs targeting neurological disorders. For instance, studies have shown that derivatives of this compound can modulate neurotransmitter systems involved in conditions such as depression and epilepsy. The ability of these compounds to cross the blood-brain barrier makes them particularly attractive for treating central nervous system (CNS) disorders.

The synthesis of 4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the amine group at the 7-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In addition to its pharmacological applications, 4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride has been explored as a key intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for designing novel heterocyclic compounds with tailored biological activities. This has spurred interest among medicinal chemists who are continually seeking new ways to expand the pharmacological toolbox.

The use of computational chemistry and molecular modeling techniques has further enhanced our understanding of how 4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride interacts with biological targets. These tools allow researchers to predict binding affinities and optimize molecular structures for improved efficacy. Such computational approaches are becoming increasingly integral in drug discovery pipelines.

Future research directions for 4,5,6,7-Tetrahydro-1-benzothiophen-7-amine hydrochloride include exploring its potential in combination therapies and investigating its mechanism of action in greater detail. By understanding how this compound exerts its effects at the molecular level, researchers can design more effective drugs with fewer side effects. Additionally，the development of novel synthetic routes could reduce production costs and improve accessibility.

The versatility and promise of 4，5，6，7-tetrahydro - 1 - benzo [ b ] thiophene - 7 - amine hydrochloride make it a valuable asset in pharmaceutical research。 Its unique structural features， coupled with its potential biological activities， position it as a promising candidate for further development。 As our understanding of its properties continues to grow， so too will its applications in medicine。